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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

A Comparative Guide to the Long-Term Stability of DINA and Other Plasticizers

For researchers, scientists, and drug development professionals, the selection of plasticizers in

polymeric materials is a critical decision that impacts the performance, safety, and long-term

stability of the final product. This guide provides an objective comparison of the long-term

stability of Diisononyl Adipate (DINA) against three other commonly used plasticizers: Di(2-

ethylhexyl) phthalate (DEHP), Diisononyl phthalate (DINP), and Dioctyl terephthalate (DOTP).

The following sections present a comprehensive analysis based on experimental data for

leaching, thermal stability, and performance after accelerated aging.

Executive Summary
Diisononyl Adipate (DINA) is a non-phthalate plasticizer that offers excellent low-temperature

flexibility and low volatility, contributing to its long-term stability in plasticized materials.[1][2][3]

Compared to the ortho-phthalates DEHP and DINP, DINA generally exhibits a more favorable

safety profile, making it a suitable alternative in applications with high safety standards, such as

food contact materials and medical devices.[4][5] While DEHP has been a widely used and

cost-effective plasticizer, concerns over its potential health risks have led to increasing

restrictions on its use.[6] DINP, a higher molecular weight phthalate, offers better permanence

than DEHP but still faces regulatory scrutiny.[1][7] DOTP, a terephthalate, is another non-

phthalate alternative with low volatility and good thermal stability, positioning it as a strong

competitor to DINA.[1][6] The choice between these plasticizers depends on the specific
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requirements of the application, including the need for low-temperature performance,

resistance to migration, and regulatory compliance.

Data Presentation
The following tables summarize the quantitative data on the long-term stability of DINA

compared to DEHP, DINP, and DOTP.

Table 1: Leaching/Migration Data
Leaching, or the migration of plasticizers from the polymer matrix, is a critical factor in the long-

term stability and safety of plasticized materials. The rate of leaching is influenced by the type

of plasticizer, the surrounding medium (simulant), temperature, and contact time.[4][8]
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Plasticize
r

Polymer Simulant
Temperat
ure (°C)

Duration
Migration
/Leaching
Level

Referenc
e

DINA PVC
Artificial

Saliva
37 -

> 0.33

µg/cm²/min
[9]

DINA PVC
Artificial

Sweat
37 -

> 3.23

ng/cm²/min
[9]

DINA PVC
Rapeseed

Oil
- -

Levels of

<0.005-

20.2 mg/kg

reported

[10]

DEHP PVC Olive Oil - -

Average

concentrati

on of 1.31

mg/kg

found in

olive oil

samples

[11]

DEHP PVC
Lipid

Emulsions
- -

Average of

46.5 µg/ml

leached

[12]

DEHP PVC Blood - -

High

migration

rate

observed

[13]

DINP PVC Olive Oil - - Most

prevalent

compound

found in

olive oil,

with some

concentrati

ons

exceeding

[14][15]
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specific

migration

limits

DOTP PVC - - -

Lower

volatility

and

migration

compared

to DINP

[16]

Key Observations from Leaching Data:

DINA exhibits migration in both aqueous (artificial saliva and sweat) and fatty (rapeseed oil)

simulants.[9][10]

Phthalates like DEHP and DINP show significant migration into fatty foods and simulants like

olive oil and lipid emulsions.[11][12][14][15]

Higher molecular weight and branched structures, as seen in DINP and DOTP, generally

lead to reduced migration compared to the lower molecular weight DEHP.[1][7]

DOTP is noted for its lower volatility and migration, enhancing product durability.[16]

Table 2: Thermal Stability (Thermogravimetric Analysis -
TGA)
Thermal stability is a measure of a material's resistance to decomposition at high temperatures.

Thermogravimetric analysis (TGA) is commonly used to determine the decomposition

temperature of plasticizers, which is an indicator of their performance during processing and in

high-temperature applications.
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Plasticizer
Onset of
Decomposition (°C)

Key Observations Reference

DINA
Gaseous state above

232°C

Decomposes when

heated to boiling

point.

[2]

DEHP
Approx. 220°C (in

PVC)

One of the two typical

weight-loss steps for

plasticized PVC.

[17]

DINP -

Compared with other

non-phthalates in

PVC, shows a specific

degradation profile.

[17]

DOTP -
Generally exhibits

good thermal stability.
[6]

Adipates (general) -

Higher thermal

stability compared to

DOP has been

reported for some bio-

based adipates.

[18][19]

Key Observations from Thermal Stability Data:

DINA is described as very temperature resistant, changing to a gaseous state only at

temperatures above 232°C.[2]

While direct comparative TGA data for DINA under the same conditions as the other

plasticizers is limited, adipate plasticizers, in general, are noted for their good thermal

stability, with some studies showing they outperform DOP (a close relative of DEHP).[18][19]

The thermal stability of the plasticized PVC is a crucial factor, as the degradation of the

plasticizer can compromise the integrity of the polymer matrix.
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Detailed methodologies are essential for the accurate assessment and comparison of

plasticizer performance. The following are generalized experimental protocols for the key tests

cited in this guide.

Leaching/Migration Testing (ASTM D1239 - Modified)
Objective: To quantify the amount of plasticizer that migrates from a polymer into a liquid

simulant over a specified period.

Methodology:

Sample Preparation: Prepare polymer films or sections of a finished product with a known

surface area and weight.

Simulant Selection: Choose appropriate simulants to represent the intended contact media.

Common simulants include:

Distilled water (for aqueous products)

Ethanol/water mixtures (for alcoholic products or as a fatty food simulant)

Olive oil, rapeseed oil, or n-hexane (for fatty products)

Artificial saliva or sweat (for specific medical or consumer product applications)

Extraction Conditions: Immerse the samples in the simulant at a controlled temperature (e.g.,

37°C for physiological conditions, or higher for accelerated testing) for a defined duration.

Agitation may be applied to simulate use conditions.

Analysis:

Gravimetric Analysis: Weigh the polymer samples before and after extraction to determine

the weight loss due to plasticizer migration.

Chromatographic Analysis (GC-MS or HPLC): Analyze the simulant to identify and quantify

the leached plasticizer. This is a more sensitive and specific method. A calibration curve is

created using known concentrations of the plasticizer to quantify the amount that has

migrated.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability Testing (Thermogravimetric Analysis -
TGA)
Objective: To determine the thermal stability and decomposition temperature of the plasticizer.

Methodology:

Sample Preparation: Place a small, accurately weighed sample of the pure plasticizer or the

plasticized polymer into a TGA sample pan.

Instrumentation: Use a Thermogravimetric Analyzer.

Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g.,

600°C) at a constant heating rate (e.g., 10°C/min) in a controlled atmosphere (typically

nitrogen or air).

Data Analysis: Record the sample weight as a function of temperature. The onset of

decomposition is identified as the temperature at which significant weight loss begins. The

resulting TGA curve provides a profile of the material's thermal stability.[20]

Accelerated Aging
Objective: To simulate the long-term effects of environmental conditions on the plasticized

material in a shorter timeframe.

Methodology:

Sample Preparation: Prepare samples of the plasticized polymer.

Aging Conditions: Expose the samples to elevated temperatures, humidity, and/or UV

radiation in a controlled environmental chamber. The specific conditions are chosen based

on the intended application and the desired acceleration factor. For example, aging at 60°C

for a specific duration can simulate several years of aging at room temperature.[21]

Performance Evaluation: After the aging period, evaluate the material's properties, such as:

Mechanical Properties: Tensile strength, elongation at break, and hardness.
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Weight Loss: To determine the amount of plasticizer lost through volatilization.

Visual Inspection: Changes in color, clarity, or the appearance of surface defects.

Chemical Analysis: To assess any degradation of the polymer or plasticizer.

Mandatory Visualization
The following diagrams illustrate the experimental workflows and conceptual relationships

described in this guide.

Sample Preparation
Extraction

Analysis

Gravimetric

Chromatographic

Start Prepare Polymer Sample
(Known weight and surface area)

Select Simulant
(e.g., Water, Oil, Ethanol)

Immerse Sample in Simulant
(Controlled Temperature & Duration) Choose Analysis Method

Weigh Before

Analyze Simulant
(GC-MS or HPLC)

Weigh After Calculate Weight Loss

End

Quantify Migrated Plasticizer

Click to download full resolution via product page

Experimental workflow for determining plasticizer leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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